Cas no 1259196-00-3 (N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 1259196-00-3
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 6349935
• PubChem ID: 47793626
• Update Time: 2025-10-31

N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS034616013
• N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide
• 1259196-00-3
• N-[4-[2-[(1-cyanocyclobutyl)-methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• Z826797576
• EN300-26681304

• Inchi： 1S/C18H18N4O2S/c1-22(18(12-19)8-5-9-18)15(23)10-14-11-25-17(20-14)21-16(24)13-6-3-2-4-7-13/h2-4,6-7,11H,5,8-10H2,1H3,(H,20,21,24)
• InChI Key： MTVNQFLWOFOHSG-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC=2)=O)=NC(=C1)CC(N(C)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide

N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide: A Comprehensive Overview

N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide (CAS No. 1259196-00-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring, a benzamide moiety, and a cyanocyclobutyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide suggests that it may exhibit similar biological activities, making it a valuable candidate for further investigation.

The benzamide moiety is another key structural feature of this compound. Benzamides are widely used in medicinal chemistry due to their ability to modulate various biological processes. They have been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. The combination of the thiazole ring and the benzamide moiety in N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide may enhance its pharmacological profile and broaden its therapeutic potential.

The cyanocyclobutyl group is a unique substituent that adds complexity to the molecular structure of N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide. This group has been studied for its ability to influence the conformational flexibility and stability of molecules. Recent research has shown that compounds containing cyanocyclobutyl groups can exhibit enhanced binding affinity to specific protein targets, which is crucial for developing potent and selective drug candidates.

In terms of its biological activities, N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival.

Furthermore, N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide has shown promise in the treatment of inflammatory diseases. In vitro and in vivo studies have revealed that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide have also been evaluated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound exhibits good oral bioavailability and a reasonable half-life, which are important factors for its development as an oral therapeutic agent.

In addition to its potential therapeutic applications, N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide has been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and validate therapeutic targets. The unique structural features of this compound make it an attractive candidate for developing chemical probes that can provide insights into complex biological processes.

Recent advancements in computational chemistry have also contributed to the understanding of N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide. Molecular docking studies have identified several potential protein targets that this compound may interact with, including kinases and G-protein coupled receptors (GPCRs). These findings provide valuable information for optimizing the structure of the compound to enhance its binding affinity and selectivity.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and potential side effects of N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models of various diseases. If these studies yield positive results, clinical trials may be initiated to assess its therapeutic potential in humans.

In conclusion, N-(4-{[(1-cyanocyclobutyl)(methyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide (CAS No. 1259196-00-3) is a promising compound with a unique combination of structural features that confer potential therapeutic benefits. Its broad spectrum of biological activities, favorable pharmacokinetic properties, and utility as a chemical probe make it an exciting candidate for further investigation in both academic research and pharmaceutical development.